2,4,6-triisopropyl-N-mesitylbenzenesulfonamide

• IUPAC Name: 2,4,6-tri(propan-2-yl)-N-(2,4,6-trimethylphenyl)benzenesulfonamide
• InChI: InChI=1S/C24H35NO2S/c1-14(2)20-12-21(15(3)4)24(22(13-20)16(5)6)28(26,27)25-23-18(8)10-17(7)11-19(23)9/h10-16,25H,1-9H3
• InChI Key: PRHZCPAYPKLTHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NS(=O)(=O)C2=C(C=C(C=C2C(C)C)C(C)C)C(C)C)C
• Molecular Formula: C24H35NO2S
• Molecular Weight: 401.6 g/mol

Description

2,4,6-triisopropyl-N-mesitylbenzenesulfonamide, also known as TIBS, is a sulfonamide compound that has been widely used in scientific research due to its unique properties. TIBS has been found to exhibit excellent solubility in many organic solvents, making it a popular choice for use in various laboratory experiments.

Mechanism of Action

2,4,6-triisopropyl-N-mesitylbenzenesulfonamide acts as a Lewis acid catalyst, which means that it accepts electron pairs from other molecules. This electron transfer leads to the formation of a new bond between the this compound molecule and the reactant molecule, resulting in the desired product. This compound has been found to be particularly effective in catalyzing reactions involving carbonyl compounds.
Biochemical and Physiological Effects:
This compound has not been extensively studied for its biochemical and physiological effects. However, it has been found to be non-toxic and non-carcinogenic. This compound has also been found to be stable under a wide range of conditions, making it a useful reagent for various laboratory experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2,4,6-triisopropyl-N-mesitylbenzenesulfonamide is its excellent solubility in many organic solvents, which makes it a versatile reagent for various laboratory experiments. This compound is also relatively easy to synthesize, making it readily available for use. However, this compound has been found to be sensitive to moisture and air, which can affect its reactivity. Additionally, this compound can be expensive and difficult to obtain in large quantities.

Future Directions

There are several future directions for research involving 2,4,6-triisopropyl-N-mesitylbenzenesulfonamide. One area of interest is the development of new synthetic methods using this compound as a catalyst. Another area of interest is the use of this compound in the preparation of new metal complexes with potential applications in catalysis and materials science. Additionally, further studies are needed to investigate the biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 2,4,6-triisopropyl-N-mesitylbenzenesulfonamide involves the reaction of mesitylene with chlorosulfonic acid, followed by the reaction of the resulting mesitylene sulfonic acid with ammonia and isopropylamine. The final product is obtained after purification by recrystallization.

Scientific Research Applications

2,4,6-triisopropyl-N-mesitylbenzenesulfonamide has been widely used in scientific research due to its ability to act as a strong acid catalyst. It has been used in the synthesis of various organic compounds, including esters, amides, and imides. This compound has also been used as a ligand in the preparation of metal complexes and as a reagent in the preparation of enantiopure compounds.